Cas no 2171162-30-2 ((1r,3r)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzamidocyclobutane-1-carboxylic acid)

• Product Name: (1r,3r)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzamidocyclobutane-1-carboxylic acid
• CAS No: 2171162-30-2
• MF: C₂₇H₂₄N₂O₅
• MW: 456.489867210388
• CID: 6122365
• PubChem ID: 165585025
• Update Time: 2025-08-04

(1r,3r)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzamidocyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (1r,3r)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzamidocyclobutane-1-carboxylic acid
• 2171290-31-4
• 3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)benzamido]cyclobutane-1-carboxylic acid
• EN300-1531177
• (1r,3r)-3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)benzamido]cyclobutane-1-carboxylic acid
• EN300-1531803
• 2171891-05-5
• EN300-1531675
• 2171162-30-2
• (1s,3s)-3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)benzamido]cyclobutane-1-carboxylic acid

• Inchi： 1S/C27H24N2O5/c30-25(28-17-13-16(14-17)26(31)32)22-11-5-6-12-24(22)29-27(33)34-15-23-20-9-3-1-7-18(20)19-8-2-4-10-21(19)23/h1-12,16-17,23H,13-15H2,(H,28,30)(H,29,33)(H,31,32)
• InChI Key： CFDRNBQKOGFQJY-UHFFFAOYSA-N
• SMILES： OC(C1CC(C1)NC(C1=CC=CC=C1NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 456.16852187g/mol
• Monoisotopic Mass: 456.16852187g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 7
• Complexity: 744
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 105Ų

Additional information on (1r,3r)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzamidocyclobutane-1-carboxylic acid

Comprehensive Guide to (1R,3R)-3-(2-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)benzamido)cyclobutane-1-carboxylic acid (CAS No. 2171162-30-2)

(1R,3R)-3-(2-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)benzamido)cyclobutane-1-carboxylic acid (CAS No. 2171162-30-2) is a specialized organic compound widely used in peptide synthesis and pharmaceutical research. This compound belongs to the class of Fmoc-protected amino acid derivatives, which are essential building blocks in modern peptide chemistry. Its unique structure, featuring a cyclobutane ring and Fmoc-protected amine, makes it particularly valuable for designing constrained peptides and peptidomimetics.

The growing interest in peptide-based therapeutics has increased demand for high-quality Fmoc-protected amino acids like this compound. Researchers frequently search for "Fmoc-amino acid applications" and "constrained peptide synthesis" – areas where this compound plays a crucial role. The cyclobutane moiety introduces structural rigidity, which can enhance peptide stability and biological activity, addressing current challenges in drug development.

From a chemical perspective, (1R,3R)-3-(2-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)benzamido)cyclobutane-1-carboxylic acid demonstrates excellent compatibility with standard solid-phase peptide synthesis (SPPS) protocols. The Fmoc protecting group can be selectively removed under mild basic conditions, while the carboxylic acid functionality allows for efficient coupling to growing peptide chains. These properties make it ideal for creating novel peptide architectures that are increasingly important in targeting protein-protein interactions.

The pharmaceutical industry has shown particular interest in compounds like CAS 2171162-30-2 for developing next-generation therapeutics. Recent searches for "peptide drug discovery 2024" and "cyclic peptide scaffolds" reflect this trend. The constrained nature of this building block helps overcome common limitations of linear peptides, such as poor metabolic stability and membrane permeability, which are frequent topics in medicinal chemistry forums.

Quality control of (1R,3R)-3-(2-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)benzamido)cyclobutane-1-carboxylic acid is crucial for research applications. Analytical techniques including HPLC, mass spectrometry, and NMR spectroscopy are typically employed to verify purity and structural integrity. Suppliers often receive queries about "Fmoc-amino acid purity standards" and "storage conditions for peptide building blocks", emphasizing the need for proper handling of this sensitive compound.

In synthetic applications, this compound enables the creation of conformationally restricted peptides with potential advantages in drug development. The cyclobutane ring introduces specific torsion angles that can mimic bioactive conformations, addressing common search queries like "how to stabilize peptide structures". Such constrained peptides are being explored for various therapeutic areas, including oncology and metabolic disorders.

The market for specialized amino acid derivatives like CAS 2171162-30-2 continues to expand, driven by increasing peptide therapeutic pipelines. Recent industry reports highlight growing searches for "custom Fmoc-amino acids" and "peptide synthesis building blocks", reflecting the compound's commercial relevance. Manufacturers are responding by developing improved synthetic routes and purification methods to meet researcher demands.

From a regulatory standpoint, (1R,3R)-3-(2-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)benzamido)cyclobutane-1-carboxylic acid is classified as a research chemical with no known safety concerns when handled properly. Laboratory personnel often search for "Fmoc-amino acid safety data" and "peptide synthesis best practices", underscoring the importance of proper training in handling these materials.

The future outlook for CAS 2171162-30-2 appears promising as peptide therapeutics gain traction in the pharmaceutical industry. With increasing searches for "next-generation peptide drugs" and "advanced peptide synthesis techniques", this compound is well-positioned to play a significant role in developing innovative therapeutic candidates. Its unique structural features address current challenges in peptide drug discovery, making it a valuable tool for medicinal chemists.

In conclusion, (1R,3R)-3-(2-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)benzamido)cyclobutane-1-carboxylic acid represents an important building block in modern peptide science. Its combination of Fmoc protection, cyclobutane constraint, and carboxylic acid functionality makes it particularly versatile for creating structurally diverse peptides. As research in peptide-based therapeutics advances, compounds like this will continue to facilitate the development of novel drugs with improved pharmacological properties.